Cas no 1628200-29-2 (cis-2,6-dimethyltetrahydropyran-4-carbonitrile)

• Product Name: cis-2,6-dimethyltetrahydropyran-4-carbonitrile
• CAS No: 1628200-29-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 4609746
• PubChem ID: 83904881
• Update Time: 2024-03-01

cis-2,6-dimethyltetrahydropyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carbonitrile, tetrahydro-2,6-dimethyl-, (2R,6S)-rel-
• cis-2,6-dimethyltetrahydropyran-4-carbonitrile

• Inchi： 1S/C8H13NO/c1-6-3-8(5-9)4-7(2)10-6/h6-8H,3-4H2,1-2H3/t6-,7+,8?
• InChI Key： AQIPGWQPFWJPAO-DHBOJHSNSA-N
• SMILES： [C@H]1(C)O[C@@H](C)CC(C#N)C1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes